Cas no 623906-52-5 (1H-Pyrazole-3,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-, diethylester)

• Product Name: 1H-Pyrazole-3,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-, diethylester
• CAS No: 623906-52-5
• MF: C₁₆H₁₇FN₂O₄
• MW: 320.315587759018
• CID: 1637298
• Update Time: 2024-08-30

1H-Pyrazole-3,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-, diethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-, diethylester
• 1-(2-Fluoro-benzyl)-1H-pyrazole-3,5-dicarboxylic acid diethyl ester
• 1H-Pyrazole-3,5-dicarboxylic acid, 1-[(2-fluorophenyl)methyl]-, 3,5-diethyl ester

• Inchi： 1S/C16H17FN2O4/c1-3-22-15(20)13-9-14(16(21)23-4-2)19(18-13)10-11-7-5-6-8-12(11)17/h5-9H,3-4,10H2,1-2H3
• InChI Key： NNDPNVWFHNWWJD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(C(OCC)=O)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 320.11731

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 448.7±40.0 °C(Predicted)
• PSA: 70.42
• pka: -2.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives